Tert-butyl 2-(2-(2-hydroxyethoxy)ethylamino)acetate

• Molecular Formula: C10H21NO4
• Molecular Weight: 219.28 g/mol
• IUPAC Name: tert-butyl 2-[2-(2-hydroxyethoxy)ethylamino]acetate
• InChI: InChI=1S/C10H21NO4/c1-10(2,3)15-9(13)8-11-4-6-14-7-5-12/h11-12H,4-8H2,1-3H3
• InChI Key: BYKMHTCPDGIGBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CNCCOCCO

Description

Tert-butyl 2-(2-(2-hydroxyethoxy)ethylamino)acetate is a useful research compound. Its molecular formula is C10H21NO4 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(2-aminoethoxy)ethanol (11 g, 104.62 mmol, 1.00 equiv) was dissolved in THF (300 mL) and cooled to 0° C. To the stirring solution was added dropwise tert-butyl 2-bromoacetate (20 g, 102.54 mmol, 1.00 equiv) and then triethylamine (15.5 g, 153.18 mmol, 1.50 equiv) dropwise The solution was then stirred for 16 h at room temperature. The solvent was removed and the residue then dissolved in DCM and washed twice with brine, then dried over anhydrous sodium sulfate and solvent removed. The residue was applied onto a silica gel column with dichloromethane/methanol (20:1) as eluent. This resulted in 5.25 g (16%) of the product as a yellow oil. MS (ES, m/z) 220 [M+H]+